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Compound of Interest

Compound Name: 1,2-Dibromo-1-iodotrifluoroethane

Cat. No.: B1349380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 1,2-Dibromo-1-iodotrifluoroethane (CAS No. 216394-01-3). The information

herein is compiled from available safety data for the compound and analogous halogenated

hydrocarbons. It is imperative to supplement these guidelines with a thorough review of any

specific Safety Data Sheet (SDS) provided by the supplier and to conduct a comprehensive risk

assessment before use.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 1,2-Dibromo-1-
iodotrifluoroethane is presented in the table below. This data is essential for understanding its

behavior under various laboratory conditions.
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Property Value

CAS Number 216394-01-3

Molecular Formula C₂Br₂F₃I

Molecular Weight 367.73 g/mol

Boiling Point 63-65 °C at 32 mmHg[1]

Density 1.515 g/cm³[1]

Flash Point 63-65 °C at 32 mmHg[1]

Hazard Identification and Safety Precautions
1,2-Dibromo-1-iodotrifluoroethane is classified as a hazardous substance. The primary

hazards are summarized in the table below, alongside recommended personal protective

equipment (PPE).

Hazard Classification
GHS Precautionary
Statements

Recommended Personal
Protective Equipment
(PPE)

Hazard Codes: Xi (Irritant)[1]

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[1]

Eye/Face Protection: Chemical

safety goggles and/or a face

shield.

Risk Statements: 21/22

(Harmful in contact with skin

and if swallowed), 36/38

(Irritating to eyes and skin)[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Skin Protection: Chemical-

resistant gloves (e.g., nitrile,

neoprene), lab coat, and

closed-toe shoes.

P301+P312: IF SWALLOWED:

call a POISON CENTER or

doctor/physician IF you feel

unwell.[1]

Respiratory Protection: Use in

a well-ventilated area or with a

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.
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Experimental Protocols
Protocol for Safe Handling and Use
This protocol outlines the necessary steps for safely handling 1,2-Dibromo-1-
iodotrifluoroethane in a laboratory setting.

Engineering Controls: All work with this compound must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as

specified in the table above.

Dispensing:

Carefully open the container, avoiding splashing.

Use a clean, dry syringe or pipette to transfer the liquid.

Ensure all transfers are performed over a secondary containment tray to catch any spills.

Reactions:

When setting up reactions, ensure the apparatus is securely clamped and in a stable

position.

If heating the compound, use a well-controlled heating mantle and monitor the

temperature closely.

Post-Handling:

Tightly seal the container immediately after use.

Thoroughly clean the work area.

Wash hands and any exposed skin with soap and water.

Contaminated clothing should be removed and laundered before reuse.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1349380?utm_src=pdf-body
https://www.benchchem.com/product/b1349380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Safe Storage
Proper storage is crucial to maintain the integrity of 1,2-Dibromo-1-iodotrifluoroethane and to

prevent accidents.

Storage Container: Store in the original, tightly sealed container.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.

Keep away from sources of ignition, heat, and direct sunlight.

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and

finely powdered metals.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Emergency Procedures
First Aid Measures
A summary of first aid procedures in case of exposure is provided below.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures
Evacuation: Immediately evacuate the area.

Ventilation: Ensure the area is well-ventilated.

Containment:

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Place the absorbed material into a sealed, labeled container for disposal.

Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.

Do not allow the spilled material to enter drains or waterways.
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Visualized Workflows
The following diagrams illustrate the logical flow of handling and emergency procedures.
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Handling and Storage Workflow

Preparation

Handling

Post-Handling

Assess Risks

Don PPE

Prepare Fume Hood

Dispense Chemical

Perform Experiment

Seal Container

Clean Work AreaStore Properly

Dispose of Waste
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Emergency Response Protocol

Personal ExposureSpill Response

First Aid Actions

Exposure or Spill Occurs

Inhalation Skin Contact Eye Contact IngestionEvacuate Area

Move to Fresh Air Wash Skin Flush Eyes Rinse MouthVentilate

Contain Spill

Clean Up

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 1,2-Dibromo-1-
iodotrifluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349380#handling-and-storage-procedures-for-1-2-
dibromo-1-iodotrifluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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